Cas no 2228904-42-3 (4-bromo-3-(piperidin-3-yl)methylbenzonitrile)

• Product Name: 4-bromo-3-(piperidin-3-yl)methylbenzonitrile
• CAS No: 2228904-42-3
• MF: C₁₃H₁₅BrN₂
• MW: 279.175602197647
• CID: 6050985
• PubChem ID: 165795591
• Update Time: 2025-10-25

4-bromo-3-(piperidin-3-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(piperidin-3-yl)methylbenzonitrile
• EN300-1935036
• 2228904-42-3
• 4-bromo-3-[(piperidin-3-yl)methyl]benzonitrile

• Inchi： 1S/C13H15BrN2/c14-13-4-3-10(8-15)6-12(13)7-11-2-1-5-16-9-11/h3-4,6,11,16H,1-2,5,7,9H2
• InChI Key： CUHLDYKLDFBUSV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1CC1CNCCC1

Computed Properties

• Exact Mass: 278.04186g/mol
• Monoisotopic Mass: 278.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.8Ų

Additional information on 4-bromo-3-(piperidin-3-yl)methylbenzonitrile

4-Bromo-3-(Piperidin-3-yl)Methylbenzonitrile: A Comprehensive Overview

4-Bromo-3-(Piperidin-3-yl)Methylbenzonitrile, also known by its CAS number 2228904-42-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the para position of a benzonitrile ring, along with a piperidine moiety attached to the meta position via a methylene group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The synthesis of 4-Bromo-3-(Piperidin-3-yl)Methylbenzonitrile involves a series of well-defined organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and dehydrohalogenation. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, reducing reaction times and improving yields. These improvements have made the compound more accessible for further studies and applications.

In terms of chemical properties, 4-Bromo-3-(Piperidin-3-yl)Methylbenzonitrile exhibits interesting behavior in various solvent systems due to the electron-withdrawing effects of the cyano group and the electron-donating effects of the piperidine ring. The compound has been studied extensively for its ability to act as a chelating agent in metal coordination chemistry, particularly with transition metals such as copper and zinc. This property has led to its use in catalytic cycles for organic transformations.

Recent research has focused on the biological activity of 4-Bromo-3-(Piperidin-3-yl)Methylbenzonitrile. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, making it a potential lead compound for drug development. For instance, it has been investigated as a candidate for anti-inflammatory agents due to its ability to modulate key inflammatory pathways.

The structural versatility of 4-Bromo-3-(Piperidin-3-yl)Methylbenzonitrile also makes it an ideal substrate for further functionalization. Researchers have explored its use as a building block for constructing more complex molecules with enhanced biological activity. For example, derivatization at the bromine position has yielded analogs with improved pharmacokinetic profiles.

In conclusion, 4-Bromo-3-(Piperidin-3-yl)Methylbenzonitrile is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthesis and application studies, positions it as an important molecule in the ongoing quest for novel chemical entities with therapeutic value.